Dhtthn
Description
Typically, a detailed introduction would include:
- Chemical structure: Molecular formula, bonding patterns, stereochemistry, and functional groups.
- Synthesis: Methods of preparation, catalysts, and reaction conditions.
- Applications: Industrial, pharmaceutical, or catalytic uses.
- Physical/Chemical Properties: Melting/boiling points, solubility, stability, and reactivity.
However, none of these details are available in the evidence. For authoritative information, specialized chemical databases like SciFinder, PubChem, or Reaxys would be required .
Properties
CAS No. |
100648-98-4 |
|---|---|
Molecular Formula |
C25H26O10 |
Molecular Weight |
486.5 g/mol |
IUPAC Name |
(7S,9R)-7-[(2S,4S,5S,6S)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-6,9,11-trihydroxy-9-(hydroxymethyl)-8,10-dihydro-7H-tetracene-5,12-dione |
InChI |
InChI=1S/C25H26O10/c1-10-20(28)14(27)6-16(34-10)35-15-8-25(33,9-26)7-13-17(15)24(32)19-18(23(13)31)21(29)11-4-2-3-5-12(11)22(19)30/h2-5,10,14-16,20,26-28,31-33H,6-9H2,1H3/t10-,14-,15-,16+,20+,25+/m0/s1 |
InChI Key |
VUZRLSUWFZKNKC-MUDRDAHASA-N |
SMILES |
CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=CC=CC=C5C4=O)O)(CO)O)O)O |
Isomeric SMILES |
C[C@H]1[C@H]([C@H](C[C@H](O1)O[C@H]2C[C@](CC3=C2C(=C4C(=C3O)C(=O)C5=CC=CC=C5C4=O)O)(CO)O)O)O |
Canonical SMILES |
CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=CC=CC=C5C4=O)O)(CO)O)O)O |
Synonyms |
4-O-(2',6'-dideoxyhexopyranosyl)-1,2,3,4-tetrahydro-2,4,5,12-tetrahydroxy-2-hydroxymethyl-6,11-naphthacenedione DHTTHN |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
A rigorous comparison would involve:
- Structural Analogues : Compounds with similar functional groups or molecular frameworks.
- Performance Metrics : Catalytic efficiency, binding affinity, or thermodynamic stability.
- Experimental Data : Spectroscopic (NMR, IR), crystallographic, or computational results.
Example Framework for Comparison (Hypothetical):
*TOF: Turnover frequency.
None of the supplementary tables in –10 or other sources provide such data for "this compound."
Critical Limitations and Recommendations
- Evidence Gaps : The provided materials lack chemical identifiers, structural data, or peer-reviewed studies on "this compound."
- Submission Guidelines : Journals like Melatonin Research () and Combinatorial Chemistry & High Throughput Screening () require compounds to have verified chemical structures and reproducible data , which are absent here.
- Actionable Steps :
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